Cas no 953852-39-6 (N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 953852-39-6
• MF: C₁₇H₁₆ClN₃O₆S
• MW: 425.843441963196
• CID: 5431354
• Update Time: 2025-05-25

N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-nitrophenyl)-3-morpholin-4-ylsulfonylbenzamide
• N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C17H16ClN3O6S/c18-15-5-4-13(11-16(15)21(23)24)19-17(22)12-2-1-3-14(10-12)28(25,26)20-6-8-27-9-7-20/h1-5,10-11H,6-9H2,(H,19,22)
• InChI Key： VBTWHJNVCDOWGO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Additional information on N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide

N-(4-Chloro-3-Nitrophenyl)-3-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

The compound CAS No. 953852-39-6, commonly referred to as N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a benzamide core with substituents that include a chloro group, a nitro group, and a morpholine sulfonyl group, each contributing to its distinct chemical behavior.

Recent studies have highlighted the importance of the benzamide moiety in this compound, which serves as a versatile platform for further functionalization. The presence of the chloro and nitro groups introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

The morpholine sulfonyl group attached to the benzamide core adds another layer of complexity to the molecule. Morpholine derivatives are known for their ability to form stable sulfonamides, which are widely used in pharmaceuticals due to their favorable pharmacokinetic profiles. The sulfonyl group in this compound not only enhances solubility but also contributes to its bioavailability, making it an attractive option for therapeutic applications.

Emerging research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. Scientists have explored various synthetic pathways to optimize the production of N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide, ensuring scalability and cost-effectiveness. These advancements have paved the way for its application in fields such as agrochemistry and materials science.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to inhibit key enzymes involved in metabolic pathways suggests potential applications in the treatment of metabolic disorders. Additionally, studies have indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, highlighting its potential as an anticancer agent.

The structural versatility of CAS No. 953852-39-6 allows for further modification to enhance its therapeutic efficacy. Researchers are actively investigating methods to modify the substituents on the benzamide core, aiming to improve pharmacokinetic properties and reduce off-target effects. These efforts are expected to yield novel derivatives with enhanced therapeutic potential.

In conclusion, N-(4-chloro-3-nitrophenyl)-3-(morpholine-4-sulfonyl)benzamide represents a significant advancement in organic chemistry, offering a wealth of opportunities for further research and development. Its unique combination of structural features and biological activities positions it as a valuable asset in both academic and industrial settings.